Methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride

• IUPAC Name: methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C11H19NO2.ClH/c1-14-11(13)10-7-12-6-9(10)8-4-2-3-5-8;/h8-10,12H,2-7H2,1H3;1H/t9-,10+;/m0./s1
• InChI Key: JESSNYGQWWJYAM-BAUSSPIASA-N
• Canonical SMILES: COC(=O)C1CNCC1C2CCCC2.Cl
• Isomeric SMILES: COC(=O)[C@@H]1CNC[C@H]1C2CCCC2.Cl
• Molecular Formula: C11H20ClNO2
• Molecular Weight: 233.73 g/mol
• CAS No.: 2470278-96-5

Description

Methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C11H20ClNO2 and its molecular weight is 233.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Pharmaceutical Intermediates

One of the primary applications of Methyl (3S,4S)-4-cyclopentylpyrrolidine-3-carboxylate;hydrochloride is in the synthesis of pharmaceutical intermediates, such as Cefepime intermediates. A study detailed the synthesis of 7-amino-3-(1-methyl-1-pyrrolidino)methylceph-3-em-4-carboxylate hydrochloride from 7-ACA by a five-step process, highlighting the compound's role in creating cephalosporin antibiotics. This synthesis process demonstrated an overall yield of 96%, showcasing the efficiency of using this compound in pharmaceutical manufacturing processes (Li Shan-bin, 2010).

Chemical Structure and Hydrogen Bonding Studies

Another application lies in the study of hydrogen bonding in anticonvulsant enaminones. Research involving the crystal structures of various enaminones, including those related to this compound, has provided insights into the importance of hydrogen bonding in medicinal chemistry. These studies help in understanding the chemical and physical properties of potential pharmaceutical compounds, contributing to the design of more effective drugs (M. Kubicki, H. Bassyouni, P. W. Codding, 2000).

Development of Novel Compounds

The compound's utility extends to the development of novel compounds with potential biological activities. Research on reactions of methyl 2-aryl-2H-azirine-3-carboxylates with nucleophiles, for instance, discusses the synthesis of various novel compounds that can be further explored for their biological activities. This research opens pathways for the synthesis of new molecules that could serve as leads in drug discovery processes (M. Alves, T. L. Gilchrist, Joao H. Sousa, 1999).

Antibacterial Agents Synthesis

Studies on the synthesis and structure-activity relationships of substituted naphthyridine carboxylic acids, which include the use of cycloalkylamino groups similar to the structure of this compound, have highlighted its role in creating potent antibacterial agents. These findings underscore the potential of such compounds in addressing the need for new antibiotics amid growing resistance issues (D. Bouzard et al., 1992).

Mechanism of Action

The mechanism of action would depend on the use of the compound. For instance, some pyrrolidine derivatives act as NMDA receptor antagonists.

Future Directions

The future directions for this compound would depend on its potential applications. For instance, if it shows biological activity, it could be studied further for potential therapeutic uses.